Cas no 154110-60-8 ((Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium)

• Product Name: (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium
• CAS No: 154110-60-8
• MF: C₁₄H₁₁Cl₂NO
• MW: 280.149241685867
• CID: 5170991
• Update Time: 2025-07-01

(Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium Chemical and Physical Properties

Names and Identifiers

• (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium

• Inchi： 1S/C14H11Cl2NO/c15-13-5-1-11(2-6-13)9-17(18)10-12-3-7-14(16)8-4-12/h1-9H,10H2
• InChI Key： BXPLLAZOXRETHR-UHFFFAOYSA-N
• SMILES： C1(C[N+]([O-])=CC2=CC=C(Cl)C=C2)=CC=C(Cl)C=C1

Additional information on (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium

Compound CAS No. 154110-60-8: (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium

The compound with CAS No. 154110-60-8, commonly referred to as (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorophenyl group and a methylidene oxidoazanium moiety. The Z configuration of this molecule plays a crucial role in its electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the synthesis of advanced materials and as a precursor for functional molecules. For instance, researchers have explored its use in the development of coordination polymers and metal-organic frameworks (MOFs), where its ability to act as a ligand has proven advantageous. The chlorophenyl groups in the molecule contribute to its stability and selectivity in these applications.

The synthesis of (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium involves a multi-step process that typically begins with the preparation of the corresponding chlorobenzaldehyde derivative. This is followed by a series of condensation reactions and oxidation steps to achieve the desired structure. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield and purity while reducing reaction time.

One of the most promising areas of research involving this compound is its application in catalysis. The oxidoazanium group within the molecule has been shown to facilitate various catalytic processes, including alkylation, arylation, and hydrogenation reactions. These findings have opened up new avenues for its use in industrial settings, where efficient catalysts are highly sought after.

In addition to its catalytic applications, this compound has also been investigated for its potential in pharmaceuticals. Its unique structure allows for interactions with biological systems, making it a candidate for drug design and development. Researchers have explored its ability to act as a scaffold for bioactive molecules, with particular interest in its potential anti-inflammatory and anti-cancer properties.

The stability and reactivity of (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium under various conditions have been extensively studied. These studies have revealed that the molecule exhibits excellent thermal stability and can withstand harsh reaction conditions, making it suitable for use in high-throughput synthesis processes.

Furthermore, the compound's ability to form stable complexes with transition metals has led to its use in the development of novel materials with tailored electronic properties. For example, it has been employed in the synthesis of metallopolymers with applications in electronics and optoelectronics.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its potential applications. Researchers are currently investigating its role in green chemistry processes, such as catalytic cycles for CO2 fixation and biofuel production.

In summary, (Z)-[(4-chlorophenyl)methyl][(4-chlorophenyl)methylidene]oxidoazanium is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for scientists working at the forefront of chemical research.